2-(2-((3,5-dimethoxybenzyl)sulfonyl)-1H-benzo[d]imidazol-1-yl)-1-morpholinoethanone

• IUPAC Name: 2-[2-[(3,5-dimethoxyphenyl)methylsulfonyl]benzimidazol-1-yl]-1-morpholin-4-ylethanone
• InChI: InChI=1S/C22H25N3O6S/c1-29-17-11-16(12-18(13-17)30-2)15-32(27,28)22-23-19-5-3-4-6-20(19)25(22)14-21(26)24-7-9-31-10-8-24/h3-6,11-13H,7-10,14-15H2,1-2H3
• InChI Key: MFOPQOUTTNWMMM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)CS(=O)(=O)C2=NC3=CC=CC=C3N2CC(=O)N4CCOCC4)OC
• Molecular Formula: C22H25N3O6S
• Molecular Weight: 459.5 g/mol

Description

2-(2-((3,5-dimethoxybenzyl)sulfonyl)-1H-benzo[d]imidazol-1-yl)-1-morpholinoethanone is a useful research compound. Its molecular formula is C22H25N3O6S and its molecular weight is 459.52. The purity is usually 95%.
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Scientific Research Applications

Alkylation Reactions and Chemical Transformations

Studies have explored the chemical properties and reactions involving compounds with structural motifs similar to "2-(2-((3,5-dimethoxybenzyl)sulfonyl)-1H-benzo[d]imidazol-1-yl)-1-morpholinoethanone." For instance, Rayes et al. (2010) investigated alkylation reactions of dimethoxybenzo[a]heptalenes, revealing insights into the reactivity and potential for creating novel compounds through specific chemical transformations (Rayes et al., 2010).

Anticancer Activity

Arylsulfonyl-hydrazones of 2-pyridinecarboxaldehyde 1-oxide, sharing a commonality in the functional group's complexity with the queried compound, have shown a new class of antineoplastic agents. Their anticancer activity is linked to spontaneous chemical transformations critical for their potency, as discussed by Shiba et al. (1983) (Shiba et al., 1983).

Antioxidant and Enzyme Inhibition

The exploration of sulfonamides incorporating triazine motifs, as reported by Lolak et al. (2020), indicates the potential for compounds like "this compound" to possess antioxidant properties and inhibitory effects on enzymes such as acetylcholinesterase and butyrylcholinesterase, which are relevant to diseases like Alzheimer's and Parkinson's (Lolak et al., 2020).

Novel Syntheses and Biological Evaluations

Research into the synthesis and biological evaluation of Schiff bases tethered with triazole and pyrazole rings provides a framework for understanding the biological relevance of complex molecules. These studies, exemplified by the work of Pillai et al. (2019), not only offer insights into the synthesis strategies but also evaluate the biological activities, including antioxidant and α-glucosidase inhibitory activities, of such compounds (Pillai et al., 2019).